molecular formula C19H21N3OS B2687280 N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylacetamide CAS No. 2034507-65-6

N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylacetamide

Cat. No.: B2687280
CAS No.: 2034507-65-6
M. Wt: 339.46
InChI Key: LHDVSXZZKIUFBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields such as medicine, agriculture, and industry. This compound is commonly referred to as DPTA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DPTA is not fully understood. However, studies have suggested that DPTA exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and enzymes such as COX-2.
Biochemical and physiological effects:
DPTA has been shown to exhibit various biochemical and physiological effects. Studies have shown that DPTA can reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in vitro and in vivo. Additionally, DPTA has been shown to reduce the expression of COX-2, a key enzyme involved in the production of prostaglandins, which are known to play a role in inflammation and pain.

Advantages and Limitations for Lab Experiments

DPTA has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. Additionally, DPTA exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of various inflammatory diseases.
However, there are some limitations to the use of DPTA in lab experiments. One of the primary limitations is the lack of information on its mechanism of action. Additionally, the effects of DPTA on other physiological systems are not well understood.

Future Directions

There are several future directions for the study of DPTA. One potential direction is the development of new drugs based on the structure of DPTA for the treatment of various inflammatory diseases. Additionally, further studies are needed to elucidate the mechanism of action of DPTA and to investigate its effects on other physiological systems. Finally, studies are needed to evaluate the safety and efficacy of DPTA in vivo.

Synthesis Methods

The synthesis of DPTA involves the reaction of 3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazole with 2-chloro-N-(2-phenylacetyl) ethylamine in the presence of a base such as potassium carbonate. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

DPTA has been extensively studied for its potential application in various scientific fields. One of the primary applications of DPTA is in the field of medicine. Studies have shown that DPTA exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of various inflammatory diseases.

Properties

IUPAC Name

N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N3OS/c1-14-19(17-9-6-12-24-17)15(2)22(21-14)11-10-20-18(23)13-16-7-4-3-5-8-16/h3-9,12H,10-11,13H2,1-2H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LHDVSXZZKIUFBJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1CCNC(=O)CC2=CC=CC=C2)C)C3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.